Cas no 18380-57-9 (4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl-)
18380-57-9 structure
Product Name:4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl-
CAS No:18380-57-9
MF:C16H14O4
MW:270.279964923859
CID:222040
PubChem ID:261372
Update Time:2025-04-19
4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl-
- 3-hydroxy-7-methoxy-3-phenyl-2H-chromen-4-one
- 3-Hydroxy-7-methoxy-3-phenyl-2,3-dihydro-4H-chromen-4-one
- 3-Hydroxy-7-methoxy-3-phenyl-4-chromanone
- 3-hydroxy-7-methoxy-3-phenyl-chroman-4-one
- AC1L655V
- AC1Q6E2J
- CTK4D8595
- HMS3087K07
- NCIOpen2_005863
- NSC93366
- MLS002695196
- MIYOIGVLMOMCHT-UHFFFAOYSA-N
- NSC-93366
- 18380-57-9
- SMR001561108
- 3-Hydroxy-7-methoxy-3-phenyl-2,3-dihydro-4H-chromen-4-one #
- NSC 93366
- CHEMBL1870115
-
- Inchi: 1S/C16H14O4/c1-19-12-7-8-13-14(9-12)20-10-16(18,15(13)17)11-5-3-2-4-6-11/h2-9,18H,10H2,1H3
- InChI Key: MIYOIGVLMOMCHT-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C(C2C=CC=CC=2)(C1)O)=O)OC
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.303
- Boiling Point: 482.7°C at 760 mmHg
- Flash Point: 183.7°C
- Refractive Index: 1.619
- PSA: 55.76
- LogP: 2.15810
4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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